Cas no 356539-68-9 (Benzenamine, N-(cyclobutylmethyl)-4-ethoxy- (9CI))

• Product Name: Benzenamine, N-(cyclobutylmethyl)-4-ethoxy- (9CI)
• CAS No: 356539-68-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1022721
• PubChem ID: 24049460
• Update Time: 2025-04-20

Benzenamine, N-(cyclobutylmethyl)-4-ethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclobutylmethyl)-4-ethoxy- (9CI)
• N-(Cyclobutylmethyl)-4-ethoxyaniline
• Oprea1_214547
• BENZENAMINE, N-(CYCLOBUTYLMETHYL)-4-ETHOXY-
• DTXSID20635994
• 356539-68-9
• AKOS003582966
• A1-05114

• Inchi： 1S/C13H19NO/c1-2-15-13-8-6-12(7-9-13)14-10-11-4-3-5-11/h6-9,11,14H,2-5,10H2,1H3
• InChI Key： ZPVCAEADBLYXJO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NCC1CCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų